Cas no 783318-78-5 (N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-phenylethene-1-sulfonamide
• CAS No: 783318-78-5
• Molecular Formula: C₂₁H₁₅BrF₃NO₃S
• Molecular Weight: 498.312914133072
• CID: 5920417
• PubChem ID: 2482126

N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-phenylethene-1-sulfonamide Properties

Names and Identifiers

• 783318-78-5
• Z45748025
• EN300-26587790
• N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-phenylethene-1-sulfonamide

• InChIKey： ZYQVARWELCUGNT-OUKQBFOZSA-N
• Inchi： 1S/C21H15BrF3NO3S/c22-17-7-9-18(10-8-17)29-20-11-6-16(21(23,24)25)14-19(20)26-30(27,28)13-12-15-4-2-1-3-5-15/h1-14,26H/b13-12+
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=CC=1NS(/C=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 496.99081g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 496.99081g/mol
• Heavy Atom Count: 30
• Complexity: 666
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers